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Compound of Interest

Compound Name: Cyclooctane

Cat. No.: B165968 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory

environment. Cyclooctane, a flammable and harmful substance, requires specific procedures

for its disposal to mitigate risks to personnel and the environment.[1] This guide provides

essential, step-by-step instructions for the proper disposal of cyclooctane, aligning with safety

and regulatory best practices.

Immediate Safety and Handling Considerations
Before initiating any disposal procedure, it is crucial to be familiar with the hazards associated

with cyclooctane. It is a flammable liquid and vapor, and may be fatal if swallowed and enters

airways.[2] Always handle cyclooctane in a well-ventilated area, preferably within a chemical

fume hood, and wear appropriate personal protective equipment (PPE), including safety

glasses, chemical-resistant gloves, and a lab coat.[3] Sources of ignition such as heat, sparks,

and open flames must be strictly avoided.[1][4]

Cyclooctane Waste Characterization
All waste containing cyclooctane must be treated as hazardous waste.[5] It is critical to

characterize the waste stream to determine if it is mixed with other substances, as this can

impact the disposal route. For instance, halogenated and non-halogenated solvent wastes

should be segregated into separate, clearly labeled containers.[5]

Quantitative Data Summary
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While specific quantitative limits for cyclooctane disposal are subject to local and national

regulations, the following table summarizes its key identifiers and classifications, which are

crucial for waste documentation and disposal manifests.

Identifier/Classification Data Source

CAS Number 292-64-8 [1][2][6]

EC Number 206-031-8 [6]

UN Number UN3295 [7]

Hazard Class 3 (Flammable liquids) [6][7]

Packing Group III [7]

Proper Shipping Name
Hydrocarbons, liquid, n.o.s.

(Cyclooctane)
[2][7][8]

Step-by-Step Disposal Protocol
The proper disposal of cyclooctane waste involves a series of methodical steps to ensure

safety and regulatory compliance.

1. Waste Collection and Segregation:

Collect cyclooctane waste in a designated, compatible, and properly sealed container.[9] Do

not mix cyclooctane with other waste streams unless explicitly permitted by your institution's

waste management guidelines.[8]

Ensure the waste container is made of a material that will not react with cyclooctane.[10]

2. Labeling:

Clearly label the waste container as "Hazardous Waste" and with the name "Cyclooctane."

Include any other components present in the waste mixture.

The label should also indicate the start date of waste accumulation.

3. Storage:
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Store the sealed waste container in a designated satellite accumulation area that is close to

the point of generation and under the direct supervision of laboratory personnel.[9][11]

The storage area must be cool, dry, well-ventilated, and away from sources of ignition.[1][2]

4. Spill Management:

In the event of a spill, contain the leakage using a non-combustible absorbent material such

as sand, earth, or vermiculite.[8][12]

Collect the absorbed material and place it in a suitable, sealed container for disposal.[2][8]

Do not allow the product to enter drains.[8]

5. Professional Disposal:

Cyclooctane waste must not be disposed of with household garbage or down the sewage

system.[6]

Arrange for the collection of the hazardous waste by a licensed disposal company.[8] Your

institution's Environmental Health and Safety (EHS) department will typically coordinate this.

Uncleaned, empty containers should be handled as if they contain the product itself and

disposed of accordingly.[8]

Experimental Workflow for Cyclooctane Disposal
The following diagram illustrates the logical workflow for the proper disposal of cyclooctane
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of cyclooctane waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of cyclooctane, fostering a secure research environment and upholding their

commitment to environmental stewardship. Always consult your institution's specific chemical

hygiene plan and waste disposal guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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